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Compound of Interest

Compound Name: Tuvatexib

Cat. No.: B611512 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Tuvatexib is a potent and selective small molecule inhibitor that modulates the interaction

between Hexokinase 2 (HK2) and the voltage-dependent anion channel 1 (VDAC1) on the

mitochondrial membrane.[1][2] By selectively dissociating HK2 from VDAC1, Tuvatexib
disrupts glycolysis in cancer cells, leading to apoptosis, while not affecting normal cells that

primarily express hexokinase 1.[1] These characteristics make Tuvatexib a subject of interest

in cancer research as an antineoplastic agent.[2][3] Proper preparation of a Tuvatexib stock

solution is the first critical step for in vitro studies to ensure accurate and reproducible

experimental results. This document provides a detailed protocol for the preparation, storage,

and handling of Tuvatexib stock solutions for cell culture applications.

Quantitative Data Summary
A summary of the key chemical and physical properties of Tuvatexib is presented in the table

below.
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Property Value Reference

Molecular Formula C₂₁H₂₃NO₃

Molecular Weight 337.41 g/mol

Appearance Colorless to light yellow liquid

Purity >98% (HPLC)

Solubility
Soluble in DMSO at 100

mg/mL (296.38 mM)

Experimental Protocol: Preparation of Tuvatexib
Stock Solution
This protocol outlines the steps to prepare a 10 mM stock solution of Tuvatexib in Dimethyl

Sulfoxide (DMSO).

Materials
Tuvatexib powder

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Ultrasonic water bath

Sterile pipette tips

Procedure
Pre-dissolution Handling:
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Before opening, bring the vial of Tuvatexib powder to room temperature to prevent

moisture condensation.

Handle the compound in a chemical fume hood, wearing appropriate personal protective

equipment (PPE), including gloves, a lab coat, and safety glasses.

Calculating the Required Mass:

To prepare a 10 mM stock solution, use the following formula: Mass (mg) = Desired

Concentration (mM) x Volume (L) x Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 0.001 L x

337.41 g/mol = 3.3741 mg

Accurately weigh the calculated amount of Tuvatexib powder.

Dissolution:

Add the weighed Tuvatexib powder to a sterile microcentrifuge tube.

Add the calculated volume of sterile DMSO. For a 10 mM stock from 3.3741 mg of

Tuvatexib, add 1 mL of DMSO. For optimal solubility, it is recommended to use newly

opened, anhydrous DMSO as it is hygroscopic.

Vortex the solution for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution in an ultrasonic water bath.

Gentle warming to 37°C may also aid in complete dissolution.

Visually inspect the solution to ensure there are no visible particles.

Sterilization (Optional):

If sterility is a major concern for your cell culture experiments, the stock solution can be

filter-sterilized using a 0.22 µm syringe filter that is compatible with DMSO.

Aliquoting and Storage:
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To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes in sterile cryovials.

For long-term storage (up to 6 months), store the aliquots at -80°C.

For short-term storage (up to 1 month), aliquots can be stored at -20°C.

The solid form of Tuvatexib should be stored at -20°C for long-term stability (up to 3

years).

Working Solution Preparation
To prepare a working solution, thaw a single aliquot of the stock solution at room

temperature.

Dilute the stock solution to the desired final concentration in your cell culture medium.

It is crucial to ensure that the final concentration of DMSO in the cell culture medium is non-

toxic to the cells, typically below 0.5% and preferably at or below 0.1%.

Signaling Pathway and Workflow Diagrams
Tuvatexib's Mechanism of Action
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Caption: Tuvatexib's mechanism of action.

Experimental Workflow for Tuvatexib Stock Solution
Preparation
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Start: Tuvatexib Powder

1. Weigh Tuvatexib Powder

2. Dissolve in DMSO

3. Vortex & Sonicate (if needed)

4. Aliquot into sterile vials

5. Store at -80°C (long-term) 
or -20°C (short-term)

End: Ready-to-use Aliquots

Click to download full resolution via product page

Caption: Workflow for preparing Tuvatexib stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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